Cas no 212628-43-8 (4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid)

• Product Name: 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid
• CAS No: 212628-43-8
• MF: C₁₄H₁₁FINO₂
• MW: 371.14551949501
• CID: 1093242
• PubChem ID: 9820737
• Update Time: 2025-11-02

4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid
• 4-fluoro-2-(4-iodo-2-methylanilino)benzoic acid
• CHEMBL446522
• 212628-43-8
• 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoicacid
• 4-fluoro-2-(4-iodo-2-methylphenylamino)benzoic acid
• IIJDQEBBOFOXKL-UHFFFAOYSA-N
• SCHEMBL4855512
• 4-fluoro-2-(4-iodo-2-methyl-phenylamino)benzoic acid
• DB-184822

• Inchi： 1S/C14H11FINO2/c1-8-6-10(16)3-5-12(8)17-13-7-9(15)2-4-11(13)14(18)19/h2-7,17H,1H3,(H,18,19)
• InChI Key： IIJDQEBBOFOXKL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)NC1C=C(C=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 370.98143
• Monoisotopic Mass: 370.98185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid

Comprehensive Guide to 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid (CAS No. 212628-43-8): Properties, Applications, and Market Insights

4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid (CAS No. 212628-43-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a crucial role in the development of novel therapeutic agents and advanced materials. In this article, we delve into its chemical properties, synthesis methods, applications, and current market trends, providing a holistic view for researchers and industry professionals.

The molecular formula of 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid is C₁₄H₁₁FINO₂, with a molecular weight of approximately 371.15 g/mol. Its structure features a benzoic acid core substituted with a fluorine atom at the 4-position and an amino group linked to a 4-iodo-2-methylphenyl moiety at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis.

One of the most frequently searched questions about this compound is: "What are the applications of 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid in drug discovery?" Researchers have explored its potential as a building block for kinase inhibitors and other bioactive molecules. Its fluorine and iodine substituents enhance binding affinity and metabolic stability, which are critical factors in medicinal chemistry. Additionally, the compound's versatility allows for further functionalization, enabling the creation of diverse derivatives for high-throughput screening.

Another trending topic is the synthesis of 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid. Common synthetic routes involve the coupling of 2-amino-4-fluoro-benzoic acid with 4-iodo-2-methylphenyl derivatives under palladium-catalyzed conditions. Optimizing reaction parameters such as temperature, solvent choice, and catalyst loading is essential to achieving high yields and purity. Recent advancements in green chemistry have also led to the development of more sustainable synthesis methods, reducing environmental impact.

The compound's physicochemical properties are of great interest to researchers. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its melting point ranges between 180-185°C, and it exhibits stability under standard laboratory conditions. These characteristics make it suitable for various analytical techniques, including NMR spectroscopy and mass spectrometry, which are commonly used for quality control and structural verification.

In the pharmaceutical industry, 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid is often utilized as a key intermediate in the synthesis of targeted therapies. For instance, it has been investigated in the development of compounds for oncology and inflammatory diseases. The presence of both fluorine and iodine atoms in its structure allows for precise modulation of biological activity, addressing challenges such as drug resistance and off-target effects.

Market demand for 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid has been steadily increasing, driven by the growth of the pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards. Custom synthesis services and catalog offerings are becoming more prevalent, catering to the needs of academic and industrial researchers. Pricing trends indicate a competitive market, with bulk purchases often attracting discounts.

From a regulatory perspective, 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid is generally regarded as safe for research purposes when handled according to standard laboratory protocols. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended during handling. Waste disposal should comply with local environmental regulations to minimize ecological impact.

Looking ahead, the future of 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid appears promising. With ongoing research into its derivatives and applications, this compound is poised to play a pivotal role in advancing drug discovery and material science. Innovations in synthetic methodologies and analytical techniques will further enhance its utility, solidifying its position as a valuable tool for scientists worldwide.

In conclusion, 4-Fluoro-2-((4-iodo-2-methylphenyl)amino)benzoic acid (CAS No. 212628-43-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features, coupled with its broad applicability, make it a subject of continued interest and exploration. Whether you are a researcher, manufacturer, or supplier, understanding its properties and market dynamics is essential for leveraging its full potential.